Methyl 2-methyl-3-(pyrrolidin-1-yl)propanoate
Overview
Description
Methyl 2-methyl-3-(pyrrolidin-1-yl)propanoate is a chemical compound that is part of a broader class of pyrrolidine derivatives. These compounds are of significant interest due to their potential applications in pharmaceuticals and materials science. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a common motif in bioactive molecules and is often used in drug design due to its favorable pharmacokinetic properties .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be complex, involving multiple steps and requiring careful control of reaction conditions to achieve the desired stereochemistry. For instance, the synthesis of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives involves a cyclization reaction with yields ranging from 70-96% . Similarly, the stereoselective synthesis of compounds like methyl (S)-3-amino-3-(3-pyridyl)propanoate demonstrates the importance of chiral auxiliaries and catalysts in obtaining enantiomerically pure products . The use of chiral catalysts and protecting groups is a common theme in the synthesis of these compounds, as seen in the preparation of (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile .
Molecular Structure Analysis
The molecular structure of pyrrolidine derivatives is often confirmed using techniques such as X-ray crystallography. For example, the stereochemistry of certain pyrrolidine derivatives has been characterized by single-crystal X-ray diffraction studies . Additionally, intramolecular hydrogen bonding can play a significant role in the conformational properties of these molecules, as demonstrated in studies of thiadiazol-pyrrolidin-2-ol bearing species .
Chemical Reactions Analysis
Pyrrolidine derivatives can undergo a variety of chemical reactions, which are essential for their functionalization and application in synthesis. For example, reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates with nucleophiles can lead to the formation of various substituted products and heterocyclic compounds . The reactivity of these compounds can be influenced by the presence of electron-withdrawing or electron-donating substituents, as well as the nature of the nucleophiles involved.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrrolidine derivatives, such as their acid dissociation constants and antimicrobial activity, are crucial for their practical applications. The acid dissociation constants of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives have been determined, and some of these compounds have shown promising antibacterial activity against various strains, including M. tuberculosis . The photoluminescent properties of related compounds have also been studied, which could have implications for their use in materials science .
Scientific Research Applications
Synthesis and Chemical Characterization
- Synthesis of Related Compounds : Methyl 2-methyl-3-(pyrrolidin-1-yl)propanoate has been studied as a precursor in synthesizing various chemical compounds. For instance, it has been used in the synthesis of 2-methyl-2-[4-(2-oxo-2-(pyrrolidin-1-yl) ethyl) phenoxy] propanoic acid (Zhang, 2009). Similarly, derivatives such as 5,5-Bis(hydroxymethyl)-N-hydroxypyrrolidin-2-one have been synthesized using related compounds (Mironiuk-Puchalska et al., 2008).
Potential Biological and Pharmacological Relevance
- Biological Activity and Drug Synthesis : The pyrrolidine group in this compound is significant in pharmaceutical chemistry. Pyrrolidines show biological effects and are used in medicine, such as in the synthesis of novel κ-opioid receptor antagonists like PF-04455242 (Grimwood et al., 2011). Additionally, derivatives have been synthesized for potential use as anticonvulsants and antinociceptives (Kamiński et al., 2016).
Chemical Properties and Interactions
- Spectroscopic Studies : The compound and its derivatives have been analyzed using various spectroscopic methods for structural elucidation. For example, the study of selected cathinones involving similar compounds highlights the use of GC-MS, IR, NMR, and single-crystal X-ray diffraction methods (Nycz et al., 2016). Another study focused on the spectroscopic properties of N-heterocyclic derivatives of a similar compound, indicating the compound's utility in complex structural analyses (Lie Ken Jie & Syed-rahmatullah, 1991).
Safety And Hazards
properties
IUPAC Name |
methyl 2-methyl-3-pyrrolidin-1-ylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-8(9(11)12-2)7-10-5-3-4-6-10/h8H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKYVYVAZNCMKAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCCC1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30961791 | |
Record name | Methyl 2-methyl-3-(pyrrolidin-1-yl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30961791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methyl-3-(pyrrolidin-1-yl)propanoate | |
CAS RN |
4151-03-5 | |
Record name | Methyl α-methyl-1-pyrrolidinepropanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4151-03-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl alpha-methylpyrrolidine-1-propionate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004151035 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 2-methyl-3-(pyrrolidin-1-yl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30961791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl α-methylpyrrolidine-1-propionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.796 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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